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Compound of Interest

Compound Name: N,N-Diphenylacetamide

Cat. No.: B359580

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of
N,N-Diphenylacetamide, a compound of interest in various chemical and pharmaceutical
research fields. This document summarizes its core characteristics, synthesis, and safety
information, presented in a format tailored for scientific and research applications.

Core Physical and Chemical Properties

N,N-Diphenylacetamide is a white to light yellow crystalline solid.[1] Its fundamental properties
are summarized in the tables below, providing a ready reference for experimental and
developmental work.

General and Physical Properties
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Property Value Reference
CAS Number 519-87-9 [1112]
Molecular Formula C14H13NO [1][2]
Molecular Weight 211.26 g/mol [2][3]
White to light yellow
Appearance [1][2]
powder/crystal
Melting Point 100-103 °C [1]121141[5][6]
Boiling Point 130 °C at 0.02 mm Hg [11121[4115]
Density (estimate) 1.0694 - 1.125 g/cm?3 [21[41[5]
Refractive Index (estimate) 1.5780 - 1.609 [2][4]
pKa (predicted) -3.21 +0.50 [1112]
LogP 3.37120 [4][5]
Key Peaks /
Spectrum Type Solvent | Method . Reference
Information

1H NMR CDCls (400 MHz) Available [4]
DMSO-de (400 MHz, _

Available [4]
60°C)
3C NMR DMSO-de Available [4]
Infrared (IR) KBr disc Available [4]
Nujol mull Available [4]

Electron lonization ]
Mass Spectrometry Available [3114]

(EN)

Chemical Structure
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The structure of N,N-Diphenylacetamide, featuring a central acetamide group bonded to two
phenyl rings, is crucial for understanding its reactivity and interactions.

Caption: Chemical structure of N,N-Diphenylacetamide.

Synthesis and Reactivity

N,N-Diphenylacetamide can be synthesized through the chloroacetylation of diphenylamine.
This reaction involves the treatment of diphenylamine with chloroacetyl chloride.[7]

Synthetic Pathway
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Diphenylamine Chloroacetyl Chloride Toluene (solvent)

N

Pour into crushed ice
Precipitation (overnight)

2-chloro-N,N-diphenylacetamide

Recrystallize from ethanol

Purified Product

Click to download full resolution via product page
Caption: Workflow for the synthesis of a chloro-derivative of N,N-Diphenylacetamide.

N,N-Diphenylacetamide’'s N,N-disubstituted amide group allows it to act as a mono- or
bidentate ligand, forming four-membered chelate rings with metals like palladium(ll).[1][2][5][8]

Experimental Protocols
Synthesis of 2-chloro-N,N-diphenylacetamide
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» Materials: Diphenylamine, chloroacetyl chloride, toluene, crushed ice, ethanol.
e Procedure:

o Dissolve 0.04 M of diphenylamine in 200 ml of toluene.[7]

o Add 0.04 M of chloroacetyl chloride to the solution.[7]

o Reflux the reaction mixture for 4 hours.[7]

o Pour the mixture into crushed ice.[7]

o Allow the product to precipitate overnight.[7]

o Filter the precipitate, wash it with cold water, and dry it.[7]

o Recrystallize the crude product from ethanol to obtain pure 2-chloro-N,N-
diphenylacetamide.[7]

Note: Detailed experimental protocols for the determination of the physical properties listed in
the tables are not extensively available in the cited literature.

Safety and Handling

N,N-Diphenylacetamide is classified with the hazard codes Xi, indicating it is an irritant.[1][2]

Risk Statements: R36/37/38 - Irritating to eyes, respiratory system, and skin.[2][4]

Safety Statements: S26 - In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice. S37/39 - Wear suitable gloves and eye/face protection.[2]

Storage: Store below +30°C.[1][2][8]

Toxicity: It is considered moderately toxic by the intraperitoneal route. When heated to
decomposition, it emits toxic fumes of nitrogen oxides (NOXx).[4]

For detailed safety information, refer to the Material Safety Data Sheet (MSDS).[9]
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Conclusion

This technical guide provides a consolidated resource on the physical and chemical properties
of N,N-Diphenylacetamide. The structured data and diagrams are intended to support
researchers and professionals in their work with this compound. Further investigation into
detailed experimental methodologies for physical property determination is recommended for
specific application needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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